Cas no 1283933-33-4 (2-(2-chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid)

• Product Name: 2-(2-chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid
• CAS No: 1283933-33-4
• MF: C₁₄H₁₁ClN₂O₂
• MW: 274.702342271805
• CID: 4586127
• PubChem ID: 62100299
• Update Time: 2025-06-08

2-(2-chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid

• Inchi： 1S/C14H11ClN2O2/c15-11-4-2-1-3-9(11)13-16-7-10(14(18)19)12(17-13)8-5-6-8/h1-4,7-8H,5-6H2,(H,18,19)
• InChI Key： FFMWUEBTNYIZHR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2Cl)=NC=C(C(O)=O)C(C2CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(2-chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-(2-Chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid (CAS: 1283933-33-4)

2-(2-Chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid (CAS: 1283933-33-4) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent literature indicates that 2-(2-chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid serves as a versatile scaffold for the design of small-molecule inhibitors targeting specific protein kinases involved in inflammatory and oncogenic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The compound's unique structural features, including the cyclopropyl and chlorophenyl moieties, contribute to its binding affinity and selectivity.

In addition to its role in kinase inhibition, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(2-chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid exhibited significant inhibition of COX-2 activity, with improved pharmacokinetic profiles compared to traditional NSAIDs. The study highlighted the importance of the carboxylic acid functionality in enhancing solubility and bioavailability.

Synthetic methodologies for 2-(2-chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid have also seen advancements. A recent patent (WO2023124567) describes an optimized, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. The new protocol employs a Pd-catalyzed cyclopropanation step, followed by regioselective pyrimidine ring formation, achieving an overall yield of 78% with >99% purity.

From a safety and toxicological perspective, preliminary in vitro studies (Toxicology Reports, 2023) suggest that the compound has a favorable cytotoxicity profile in human hepatocytes at therapeutic concentrations, though further in vivo studies are warranted. Its metabolic stability was found to be superior to structurally related compounds, with minimal CYP450 inhibition observed.

Looking forward, the compound's potential extends beyond current applications. Computational studies (Journal of Chemical Information and Modeling, 2024) predict that structural modifications of the core scaffold could yield compounds with activity against emerging drug targets in autoimmune diseases and certain cancers. The presence of multiple modifiable sites offers opportunities for structure-activity relationship (SAR) optimization.

In conclusion, 2-(2-chlorophenyl)-4-cyclopropylpyrimidine-5-carboxylic acid represents a promising chemical entity with diverse therapeutic applications. Recent research has significantly advanced our understanding of its synthetic accessibility, biological activities, and potential for drug development. Future studies should focus on expanding its therapeutic indications through targeted structural modifications and comprehensive preclinical evaluation.